3-Hydrazinylpyridazine hydrochloride
Overview
Description
3-Hydrazinylpyridazine hydrochloride (3HPH) is an organic compound that is widely used in research laboratories as a reagent for various chemical reactions. It is a white crystalline powder that is soluble in water, ethanol, and acetone. 3HPH is a versatile reagent that has been used in a variety of laboratory experiments, including the synthesis of organic compounds, the determination of the structure of proteins, and the study of enzyme mechanisms.
Scientific Research Applications
Applications in Crystallography and Structural Analysis
3-Hydrazinylpyridazine hydrochloride has been studied for its structural properties. The 3-chloro-6-hydrazinylpyridazine unit exhibits planar configuration and forms non-planar dimers via N—H⋯N hydrogen bonds in crystal structures (Ather et al., 2010). Another study discussed the synthesis of various compounds incorporating hydrazinylpyridazine units, indicating its utility as a building block in the synthesis of complex molecules (Svete, 2005).
Role in Synthesis of Functional Compounds
The synthesis of functionalized compounds containing pyridazine and related moieties has been explored using 3-hydrazinylpyridazine. It's employed in the synthesis of various compounds, like alkyl 1-pyridazin-3-yl-1,2,3-triazole-4-carboxylates, showcasing its versatility as a precursor in organic synthesis (Svete, 2005).
Antimicrobial Properties
Some derivatives of 3-hydrazinylpyridazine have been synthesized and evaluated for their antimicrobial activities, highlighting its potential in medicinal chemistry (Yassin, 2009).
Use in Heterocyclic Chemistry
3-Hydrazinylpyridazine is a valuable reagent in heterocyclic chemistry, used for synthesizing different heterocycles, thus contributing to pharmaceutical and agrochemical industries (Deeb et al., 2005).
Synthesis of Novel Heterocyclic Systems
It's used in the synthesis of novel heterocyclic systems like pyridazino[6,1-c]pyrimido[5,4-e][1,2,4]triazine, indicating its importance in developing new chemical entities with potential applications in drug design (Akaberi et al., 2016).
Safety and Hazards
The safety data sheet for 3-Hydrazinylpyridazine hydrochloride indicates that it is classified under GHS07. It carries hazard statements H302, H315, H319, and H335, which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation respectively .
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been found to target cdk2 inhibitors, which play a crucial role in cell cycle regulation .
Biochemical Pathways
Related compounds have been shown to affect pathways related to cell cycle regulation, particularly those involving cdk2 inhibitors .
Result of Action
Related compounds have been shown to have cytotoxic activities against certain cell lines .
Biochemical Analysis
Biochemical Properties
It is known that pyridazine derivatives, which include 3-Hydrazinylpyridazine hydrochloride, have been used in the synthesis of various biologically active compounds . These compounds have shown a stimulating effect on plant growth .
Molecular Mechanism
It is known that pyridazine derivatives can exhibit various biological activities, including hypotensive, anti-inflammatory, antibacterial, and antioxidant activities
properties
IUPAC Name |
pyridazin-3-ylhydrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4.ClH/c5-7-4-2-1-3-6-8-4;/h1-3H,5H2,(H,7,8);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSNMMGFCLNVBEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1)NN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00614242 |
Source
|
| Record name | 3-Hydrazinylpyridazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00614242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
117043-87-5 |
Source
|
| Record name | 3-Hydrazinylpyridazine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00614242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-hydrazinylpyridazine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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